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Compound of Interest

Compound Name: 2'MeO6MF

CAS No.: 89112-85-6

Cat. No.: B1217710

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
2'-Methoxy-6-methylflavone (2'MeO6MF) is a flavonoid known for its neuroprotective,

anxiolytic, and anti-inflammatory properties.[1][2][3] It functions as a positive allosteric

modulator of GABAA receptors and has been shown to dampen inflammatory responses.[1][2]

Accurate and consistent preparation of 2'MeO6MF stock solutions is critical for obtaining

reliable and reproducible results in in vitro experiments. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions of 2'MeO6MF due to its high solubilizing

capacity for this compound.[2][4][5][6] These application notes provide detailed protocols for

the preparation, storage, and use of 2'MeO6MF stock solutions in DMSO for various in vitro

applications.
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Property Value Source

Molecular Formula C17H14O3 [2]

Molecular Weight 266.29 g/mol [2]

CAS Number 89112-85-6 [2]

Solubility in DMSO 4 mg/mL (15.02 mM) [2][4]

Alternate Solubility 10 mM [7]

Recommended Storage Conditions
Format

Storage
Temperature

Shelf Life Source

Powder -20°C 3 years [2]

In DMSO -80°C 1 year [2]

Typical In Vitro Working Concentrations

Application Cell Type/System
Working
Concentration
Range

Source

GABAA Receptor

Modulation
Neurons 0.1 - 10 µM [1][8][9]

Electrophysiology Xenopus Oocytes 1 - 300 µM [5][10][11]

Anti-inflammatory

(NFkB) Assay

RAW 264.7

Macrophages
100 - 1000 µM [7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM 2'MeO6MF Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 2'MeO6MF in DMSO.
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Materials:

2'MeO6MF powder (MW: 266.29 g/mol )

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (recommended)[2][4]

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the 2'MeO6MF powder and DMSO to equilibrate to room temperature

before use.

Weighing: Accurately weigh out a precise amount of 2'MeO6MF powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 2.66 mg of 2'MeO6MF.

Dissolution:

Add the weighed 2'MeO6MF powder to a sterile amber microcentrifuge tube.

Add the calculated volume of DMSO to the tube. For 2.66 mg of 2'MeO6MF, add 1 mL of

DMSO.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 5-10

minutes.[2][4] Visually inspect the solution to ensure no particulate matter is present.

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year).[2]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the 10 mM 2'MeO6MF DMSO stock solution to final

working concentrations for cell-based assays.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

≤0.5%, to minimize solvent-induced cytotoxicity.[12]

Prepare working solutions fresh for each experiment from the frozen stock.

Procedure:

Thawing: Thaw a single aliquot of the 10 mM 2'MeO6MF stock solution at room temperature.

Intermediate Dilutions (if necessary): Depending on the final desired concentrations, it may

be necessary to perform one or more serial dilutions in cell culture medium or an appropriate

buffer (e.g., PBS).

Final Dilution:

Determine the final volume of cell culture medium for your experiment (e.g., per well in a

multi-well plate).

Calculate the volume of the 10 mM stock solution needed to achieve the desired final

concentration. For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the

10 mM stock solution to 999 µL of cell culture medium.

Ensure the final DMSO concentration does not exceed 0.5%. In the example above, the

final DMSO concentration would be 0.1%.
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Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

experimental conditions.

Application to Cells: Mix the working solution gently by pipetting and add it to the cells.
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Caption: Experimental workflow for preparing and using 2'MeO6MF.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1217710/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-preparing-2-meo6mf-stock-solutions-in-dmso
https://www.benchchem.com/product/b1217710/docs?utm_src=pdf-body#application-notes-and-protocols-for-preparing-2-meo6mf-stock-solutions-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus & Cytokine Release

2MeO6MF

δ-containing
GABAA Receptors

Positive Allosteric
Modulation

Inhibition of
NFkB Activity

 

AKT Signaling
Pathway

Neuroprotection ↓ IL-1β, TNF-α, IFN-γ

Anti-inflammation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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